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In the realm of wireless network security, the evolution from nascent, vulnerable protocols to
robust encryption standards has been critical for protecting data integrity and confidentiality.
Among the most significant advancements were the introductions of the Temporal Key Integrity
Protocol (TKIP) and the Counter Mode with Cipher Block Chaining Message Authentication
Code Protocol (CCMP), the latter of which utilizes the Advanced Encryption Standard (AES).
This guide provides an in-depth comparative analysis of the security postures of TKIP and
CCMP/AES, intended for researchers, scientists, and professionals in drug development who

require secure data transmission.

Core Security Protocol Comparison

The fundamental differences between TKIP and CCMP/AES lie in their underlying
cryptographic mechanisms. TKIP was developed as a transitional solution to address the
significant security flaws of the earlier Wired Equivalent Privacy (WEP) protocol, aiming to be
compatible with legacy hardware.[1] In contrast, CCMP/AES was designed as a more secure
and long-term replacement, forming the foundation of the WPA2 standard.[2]
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Feature

TKIP (Temporal Key
Integrity Protocol)

CCMPI/AES (Counter Mode
CBC-MAC Protocol)

Primary Association

Wi-Fi Protected Access (WPA)

Wi-Fi Protected Access Il

(WPA2)
) ] RC4 (Rivest Cipher 4) stream AES (Advanced Encryption
Encryption Algorithm ) )
cipher Standard) block cipher
Key Length 128-bit temporal key 128-bit key][3]

Data Integrity Check

Michael Message Integrity
Code (MIC)

CBC-MAC (Cipher Block
Chaining Message
Authentication Code)[3]

Replay Attack Protection

TKIP Sequence Counter (TSC)

Inherent in Counter Mode
(CTR) operation

Security Status

Deprecated and considered

insecure[4]

Secure and widely adopted

Security Vulnerabilities of TKIP

TKIP, while an improvement over WEP, inherited certain vulnerabilities due to its reliance on

the RC4 stream cipher and its design for backward compatibility.[5][6] Over the years, several

practical attacks have been demonstrated, rendering TKIP obsolete for securing sensitive

information.

Key vulnerabilities include:

» MIC Key Recovery Attack (Beck-Tews Attack): This attack allows an adversary to recover the

Message Integrity Code (MIC) key, enabling the injection of malicious packets and the

decryption of short packets.[7][8]

« NOMORE Attack (Numerous Occurrence Monitoring & Recovery Exploit): This attack

exploits biases in the RC4 keystream to decrypt and inject arbitrary packets within a

relatively short timeframe, often within an hour.[4][5][6]
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» Denial of Service (DoS): The TKIP countermeasures against MIC failures can be exploited to
trigger a DoS condition, disrupting network availability.[9]

Experimental Protocols: The Beck-Tews Attack

The Beck-Tews attack provides a clear example of the practical weaknesses in TKIP. The
following is a high-level overview of the experimental protocol used to execute this attack.

Objective: To recover the MIC key and inject malicious packets into a WPA-TKIP protected
network.

Methodology:

o Target Selection: The attack targets a short, predictable packet, such as an Address
Resolution Protocol (ARP) packet, transmitted from the access point to a client.[7][3]

o Packet Capture: The attacker captures an encrypted ARP packet destined for a client device.

e Chop-Chop Style Decryption: A method similar to the "chop-chop™ attack used against WEP
is employed. The attacker systematically guesses the last byte of the plaintext of the
captured packet. For each guess, the attacker modifies the packet and sends it to the client.

o MIC Failure Oracle: The client's response to the modified packet serves as an oracle. If the
guess is incorrect, the packet's integrity check will fail, but no specific error message is sent.
However, if the guess is correct, the client will process the packet, and in certain
circumstances (exploiting QoS features), a MIC failure report can be triggered. By observing
these responses, the attacker can determine the correct plaintext byte.[10]

« lterative Decryption: The attacker repeats this process, decrypting the packet byte-by-byte
from the end. This is a time-consuming process, as TKIP's countermeasures limit the rate of
incorrect guesses to avoid a DoS lockdown.[7][10]

o MIC Key Derivation: Once the plaintext of the packet and its corresponding MIC are known,
the attacker can reverse the Michael algorithm to derive the MIC key.[7][8]

o Packet Injection: With the recovered MIC key, the attacker can now craft their own short
packets (e.g., malicious ARP packets), calculate a valid MIC, and inject them into the
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network, appearing as legitimate traffic from the access point.[7][8]

The execution time for the Beck-Tews attack is typically estimated to be between 12 and 15
minutes.[7]

Performance Considerations

While CCMP/AES offers superior security, a common consideration is its performance impact
compared to TKIP. Generally, AES is a more computationally intensive algorithm than RC4.
However, modern wireless hardware is designed with dedicated processors to handle AES
encryption and decryption, mitigating any significant performance degradation. In fact, some
studies have shown that WPA2 with CCMP/AES can achieve higher throughput than WPA with
TKIP, as the more efficient security mechanisms can lead to less overhead.[2][11]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the logical progression of Wi-Fi security protocols and the
high-level workflow of a TKIP decryption attack.

Addresses WEP's Replaces RC4 with
key reuse flaws WPA with TKIP \ stronger AES cipher
(Transitional, Vulnerabley
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Evolution of Wi-Fi Security Protocols
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TKIP Attack Workflow

Conclusion

The comparative analysis unequivocally demonstrates the security superiority of CCMP/AES
over TKIP. TKIP, while a necessary step in the evolution of wireless security, is fundamentally
flawed due to its reliance on the RC4 cipher and has been proven vulnerable to practical
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attacks. For any application requiring the secure transmission of sensitive data, the use of
WPA2 with CCMP/AES is the minimum standard. It is imperative that legacy systems still
employing TKIP be upgraded to mitigate the significant security risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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